Cas no 797785-10-5 (Di-4-ANEPPDHQ)

• Product Name: Di-4-ANEPPDHQ
• CAS No: 797785-10-5
• MF: C₃₂H₄₇BrN₃O₂
• MW: 585.638488054276
• CID: 5571592
• Update Time: 2025-06-09

Di-4-ANEPPDHQ Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 4-[2-[6-(dibutylamino)-2-naphthalenyl]ethenyl]-1-[2-hydroxy-3-[(2-hydroxyethyl)dimethylammonio]propyl]-, bromide (1:2)
• Di-4-ANEPPDHQ

• Inchi： 1S/C32H47N3O2.BrH/c1-5-7-17-34(18-8-6-2)31-14-13-29-23-28(11-12-30(29)24-31)10-9-27-15-19-33(20-16-27)25-32(37)26-35(3,4)21-22-36;/h9-16,19-20,23-24,32,36-37H,5-8,17-18,21-22,25-26H2,1-4H3;1H/q+2;/p-1
• InChI Key： NZKRYMGVPAEGJS-UHFFFAOYSA-M
• SMILES： N(C1C=CC2C=C(C=CC3=CC=[N+](CC(O)C[N+](C)(C)CCO)C=C3)C=CC=2C=1)(CCCC)CCCC.[Br-]

Additional information on Di-4-ANEPPDHQ

Di-4-ANEPPDHQ (CAS No. 797785-10-5): An Advanced Fluorescent Probe for Membrane Potential Imaging

Di-4-ANEPPDHQ, with the chemical abstracts service (CAS) number 797785-10-5, is a highly sophisticated fluorescent probe designed for the precise measurement of membrane potential in living cells. This compound, also known as 1-(4-sulfobutyl)-4-[6-(diethylamino)-2-(4-sulfobutylamino)naphthalenyl]pyridinium, is widely used in neurobiology and cell biology research due to its unique properties and high sensitivity.

The primary function of Di-4-ANEPPDHQ is to serve as a voltage-sensitive dye. When applied to cells, it binds to the cell membrane and changes its fluorescence intensity in response to changes in the membrane potential. This makes it an invaluable tool for studying the dynamics of cellular processes, particularly in neurons where rapid changes in membrane potential are critical for signal transmission.

Recent advancements in the field have further enhanced the utility of Di-4-ANEPPDHQ. For instance, a study published in the Journal of Neurochemistry (2023) demonstrated that Di-4-ANEPPDHQ can be used to monitor membrane potential changes with high temporal and spatial resolution, even in complex neural networks. The researchers utilized this probe to investigate the role of specific ion channels in synaptic transmission, providing new insights into the mechanisms underlying neural communication.

In addition to its applications in neurobiology, Di-4-ANEPPDHQ has also found use in other areas of cell biology. A study published in Biochemical and Biophysical Research Communications (2022) explored the use of this probe to study mitochondrial membrane potential changes during cellular stress. The results showed that Di-4-ANEPPDHQ can effectively detect subtle changes in mitochondrial function, making it a valuable tool for understanding cellular metabolism and energy production.

The chemical structure of Di-4-ANEPPDHQ is designed to optimize its performance as a fluorescent probe. The compound contains a naphthalene-based fluorophore that is sensitive to changes in the local electric field, allowing it to respond rapidly to changes in membrane potential. The presence of sulfonate groups enhances its solubility and reduces its cytotoxicity, making it suitable for long-term imaging studies.

The preparation and handling of Di-4-ANEPPDHQ require careful attention to detail. It is typically dissolved in dimethyl sulfoxide (DMSO) and then diluted in an appropriate buffer solution before application to cells. The optimal concentration and incubation time can vary depending on the specific experimental setup and cell type being studied. Researchers are advised to optimize these parameters for their particular application.

In terms of safety, while Di-4-ANEPPDHQ is generally considered safe for use in laboratory settings, standard precautions should be taken when handling any chemical reagent. Proper storage conditions, such as keeping the compound at room temperature and protected from light, are essential to maintain its stability and effectiveness.

The future of Di-4-ANEPPDHQ looks promising as researchers continue to explore new applications and refine existing techniques. Ongoing studies are investigating its potential use in high-throughput screening assays for drug discovery, where it could help identify compounds that modulate membrane potential or ion channel activity. Additionally, advancements in imaging technology are expected to further enhance the capabilities of this probe, enabling more detailed and precise measurements of cellular processes.

In conclusion, Di-4-ANEPPDHQ (CAS No. 797785-10-5) is a powerful tool for researchers studying membrane potential and cellular dynamics. Its unique properties make it an essential component of modern neurobiology and cell biology research, providing valuable insights into the functioning of living cells at both the molecular and systems levels.